Cas no 1141473-98-4 (4-Bromo-3-(methoxymethyl)benzoic acid)

• Product Name: 4-Bromo-3-(methoxymethyl)benzoic acid
• CAS No: 1141473-98-4
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 2107004
• PubChem ID: 19771229
• Update Time: 2025-08-05

4-Bromo-3-(methoxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(methoxymethyl)benzoic acid
• IEHZTVIQYVJWAK-UHFFFAOYSA-N
• 1141473-98-4
• G73314
• DA-15320
• A1-79141
• SCHEMBL408849
• 4-Bromo-3-(methoxymethyl)benzoicacid
• 4-Bromo-3-(methoxymethyl)benzoic acid

• Inchi： 1S/C9H9BrO3/c1-13-5-7-4-6(9(11)12)2-3-8(7)10/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： IEHZTVIQYVJWAK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C=C1COC

Computed Properties

• Exact Mass: 243.97351g/mol
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Bromo-3-(methoxymethyl)benzoic acid

4-Bromo-3-(methoxymethyl)benzoic acid (CAS No. 1141473-98-4): A Comprehensive Overview

4-Bromo-3-(methoxymethyl)benzoic acid (CAS No. 1141473-98-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromine substituent, methoxymethyl group, and carboxylic acid functionality, which collectively contribute to its diverse reactivity and utility.

The chemical structure of 4-Bromo-3-(methoxymethyl)benzoic acid consists of a benzene ring with a bromine atom at the para position (4-position) and a methoxymethyl group at the meta position (3-position). The carboxylic acid group is located at the ortho position (2-position). This arrangement of functional groups imparts specific physical and chemical properties to the compound, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 4-Bromo-3-(methoxymethyl)benzoic acid has been explored as a building block for the development of novel drugs. Its bromine substituent can be readily replaced through various substitution reactions, allowing for the introduction of different functional groups that can modulate the biological activity of the resulting compounds. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. One notable example is the synthesis of a series of substituted benzoic acids that showed significant inhibition of tumor growth in vitro and in vivo models.

Beyond pharmaceutical applications, 4-Bromo-3-(methoxymethyl)benzoic acid has also found utility in materials science. The presence of the carboxylic acid group makes it an excellent ligand for metal coordination, which can be exploited in the design of metal-organic frameworks (MOFs). MOFs are highly porous materials with applications in gas storage, catalysis, and drug delivery. Research has shown that MOFs incorporating 4-Bromo-3-(methoxymethyl)benzoic acid exhibit enhanced stability and tunable pore sizes, making them promising candidates for these applications.

In chemical synthesis, 4-Bromo-3-(methoxymethyl)benzoic acid serves as a versatile starting material for a wide range of reactions. Its bromine substituent can be used in cross-coupling reactions such as Suzuki-Miyaura coupling to introduce aryl or vinyl groups. The methoxymethyl group can be selectively deprotected under mild conditions to yield a hydroxymethyl derivative, which can then undergo further functionalization. Additionally, the carboxylic acid group can be converted into various derivatives such as esters, amides, and nitriles through standard organic transformations.

The physical properties of 4-Bromo-3-(methoxymethyl)benzoic acid are also noteworthy. It is a white crystalline solid with a melting point typically ranging from 120°C to 125°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), but exhibits limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic processes.

Safety considerations are an important aspect when handling 4-Bromo-3-(methoxymethyl)benzoic acid. While it is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area or fume hood.

In conclusion, 4-Bromo-3-(methoxymethyl)benzoic acid (CAS No. 1141473-98-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working on drug discovery, materials science, and synthetic chemistry. As ongoing research continues to uncover new applications and derivatives of this compound, its importance in these fields is likely to grow even further.